Cas no 2229509-63-9 (2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229509-63-9
• MF: C₉H₉BrClF₂N
• MW: 284.528267621994
• CID: 5778855
• PubChem ID: 165796845
• Update Time: 2025-06-07

2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine
• EN300-1949980
• 2229509-63-9
• 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine

• Inchi： 1S/C9H9BrClF2N/c10-8-3-5(11)1-2-6(8)7(4-14)9(12)13/h1-3,7,9H,4,14H2
• InChI Key： JVJLNNWZFLJQPB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(F)F)CN)Cl

Computed Properties

• Exact Mass: 282.95750g/mol
• Monoisotopic Mass: 282.95750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229509-63-9)

2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine, with the CAS number 2229509-63-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and chloro substituent on the phenyl ring, and two fluorine atoms on the propyl chain. These characteristics contribute to its potential applications in drug discovery and development.

The chemical structure of 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine is particularly intriguing due to its ability to modulate various biological targets. The presence of halogen atoms, especially bromine and chlorine, can enhance the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for the design of novel therapeutic agents. Additionally, the difluoro substitution on the propyl chain can influence the conformational flexibility and binding affinity of the compound to its target proteins.

Recent studies have explored the potential of 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its efficacy as a potent inhibitor of a specific enzyme involved in cancer progression. The researchers demonstrated that this compound could effectively block the enzyme's activity, leading to reduced tumor growth in preclinical models. This finding underscores the compound's potential as a lead molecule for anticancer drug development.

Beyond cancer research, 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine has also shown promise in other therapeutic areas. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The study found that this compound could selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for treating conditions such as neurological disorders and metabolic diseases.

The synthetic accessibility of 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to efficiently produce this compound, allowing for its large-scale synthesis and further optimization. One notable method involves a palladium-catalyzed cross-coupling reaction followed by selective fluorination steps. These synthetic strategies not only ensure high yields but also enable the introduction of additional functional groups to fine-tune the compound's properties.

In addition to its therapeutic potential, 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature facilitates good membrane permeability, while the presence of fluorine atoms enhances metabolic stability and reduces susceptibility to rapid degradation by enzymes. These properties make it an attractive candidate for oral administration and long-term therapeutic use.

The safety profile of 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(2-Bromo-4-chlorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229509-63-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for its future development as a valuable therapeutic agent.